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Introduction
ATTO 610 is a fluorescent dye belonging to the red spectral region, offering strong absorption,

high fluorescence quantum yield, and excellent photostability.[1][2][3][4] These characteristics

make it a valuable tool for labeling oligonucleotides used in a variety of molecular biology and

drug development applications, including fluorescence in situ hybridization (FISH), real-time

PCR, and single-molecule detection.[5][6][7][8][9][10] This document provides detailed

protocols for the covalent labeling of amine-modified oligonucleotides with ATTO 610 NHS

ester and subsequent purification of the conjugate.

ATTO 610 Dye Properties
ATTO 610 is a moderately hydrophilic cationic dye that carries a net electrical charge of +1

after coupling to a substrate.[2][4] It is stable in buffers up to pH 8.5 but degrades at higher pH

levels.[1][2][3] The dye is suitable for high-sensitivity detection due to its high extinction

coefficient and fluorescence quantum yield.[3][4]
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Property Value Reference

Maximum Absorption (λmax) 615-616 nm [1][2][4]

Maximum Emission (λfl) 633-634 nm [1][2][4]

Molar Extinction Coefficient

(εmax)
150,000 M⁻¹cm⁻¹ [1][2][4]

Fluorescence Quantum Yield

(ηfl)
70% [2][3][4]

Fluorescence Lifetime (τfl) 3.2 ns [2][4]

Molecular Weight (NHS ester) 588 g/mol [2][4]

Chemical Formula (Free Acid) C₂₅H₃₀N₂O [1]

Experimental Protocols
Labeling of Amine-Modified Oligonucleotides with ATTO
610 NHS Ester
This protocol describes the covalent conjugation of an amine-modified oligonucleotide with

ATTO 610 NHS ester. The NHS ester reacts with the primary amine group on the

oligonucleotide to form a stable amide bond.[11]

Materials:

Amine-modified oligonucleotide

ATTO 610 NHS ester

Anhydrous, amine-free Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

0.2 M Carbonate-Bicarbonate buffer (pH 8.0-9.0)

Nuclease-free water

Protocol:
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Prepare the Oligonucleotide Solution: Dissolve the amine-modified oligonucleotide in the

carbonate-bicarbonate buffer to a final concentration of 0.1 mM (e.g., 5 nmol in 50 µL).[2]

The oligonucleotide must be free from any primary or secondary amines, such as Tris or

glycine.[12]

Prepare the ATTO 610 NHS Ester Solution: Immediately before use, prepare a 5 mg/mL

solution of ATTO 610 NHS ester in anhydrous DMF or DMSO.[2][3]

Reaction Setup: In a microcentrifuge tube, add approximately 50 µL of the oligonucleotide

solution to 30 µL of the ATTO 610 NHS ester solution.[2]

Incubation: Incubate the reaction mixture at room temperature for 2 hours with shaking.[2]

For longer reaction times, the pH should be adjusted to 7.0-7.5 to minimize hydrolysis of the

NHS ester.[2]

Storage: Store the reaction mixture at -20°C, protected from light, until purification.[2][3]

Purification of ATTO 610-Labeled Oligonucleotides
Purification is crucial to remove unreacted dye and unlabeled oligonucleotides.[1] Several

methods can be employed, with dual HPLC being a highly effective option.[1][13] Alternative

methods include gel filtration and solvent extraction.

This method is recommended for achieving high purity.[1]

First HPLC Run: The initial HPLC purification is performed to remove failure sequences from

the oligonucleotide synthesis.[1]

Labeling Reaction: The labeling reaction is carried out as described in the protocol above.

Second HPLC Run: The second HPLC purification separates the labeled oligonucleotide

from the unlabeled oligonucleotide and excess free dye.[1] Anion-exchange or reversed-

phase HPLC can be effective for this separation.

This method separates molecules based on size.

Column Equilibration: Equilibrate a suitable gel filtration column (e.g., Sephadex G-25) with a

buffer of choice, such as 22 mM phosphate buffer (pH 7.2).[2]
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Sample Loading: Apply the reaction mixture to the top of the column.

Elution: Elute the sample with the equilibration buffer. The first fluorescent band to elute is

typically the labeled oligonucleotide, while the free dye elutes later in a second band.[2]

This is a rapid method for removing unreacted hydrophobic dyes.[14][15]

Extraction: Add 2-4 volumes of water-saturated butanol to the labeling reaction mixture.[14]

[15]

Mixing and Separation: Vigorously mix the two phases for 10 seconds and then separate

them by centrifugation at 4000 x g for 10 seconds.[14][15]

Repeat: Carefully remove the upper organic phase containing the free dye. Repeat the

extraction two more times to ensure complete removal of the unreacted dye.[14][15]

Characterization of Labeled Oligonucleotides
The quality of the labeled oligonucleotide can be assessed by determining the degree of

labeling (DOL).

Procedure:

Measure the absorbance of the purified labeled oligonucleotide at 260 nm (for the

oligonucleotide) and 615 nm (for ATTO 610).

Calculate the concentration of the oligonucleotide and the dye using the Beer-Lambert law (A

= εcl).

The Degree of Labeling is the molar ratio of the dye to the oligonucleotide.

Diagrams
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Caption: Experimental workflow for oligonucleotide labeling with ATTO 610.
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Caption: NHS ester reaction for oligonucleotide labeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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